Cas no 46045-65-2 (3-methyl-2-methylsulfanyl-1,3-benzothiazol-3-ium)

• Product Name: 3-methyl-2-methylsulfanyl-1,3-benzothiazol-3-ium
• CAS No: 46045-65-2
• MF: C₉H₁₀NS₂
• MW: 196.31239938736
• CID: 2669356
• PubChem ID: 29932
• Update Time: 2025-04-21

3-methyl-2-methylsulfanyl-1,3-benzothiazol-3-ium Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-3-methylbenzothiazole-3-ium
• 3-methyl-2-methylsulfanyl-1,3-benzothiazol-3-ium
• DTXSID20274887
• Enamine_000268
• 3-methyl-2-methylthio benzothiazolium
• AKOS002211715
• HMS1394M04
• benzothiazolium, 3-methyl-2-(methylthio)-
• IKGZOUOHCCARCC-UHFFFAOYSA-N
• 46045-65-2
• SCHEMBL4822992

• Inchi： 1S/C9H10NS2/c1-10-7-5-3-4-6-8(7)12-9(10)11-2/h3-6H,1-2H3/q+1
• InChI Key： IKGZOUOHCCARCC-UHFFFAOYSA-N
• SMILES： S1C(=[N+](C)C2C=CC=CC1=2)SC

Computed Properties

• Exact Mass: 196.02546667g/mol
• Monoisotopic Mass: 196.02546667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles